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Compound of Interest

8-(4-Bromophenyl)-8-
Compound Name:

oxooctanenitrile
CAS No.: 898766-90-0

Cat. No.: B1293238

Get Quote

Abstract & Scope

This technical guide defines the operational standards for handling 8-(4-Bromophenyl)-8-
oxooctanenitrile, a bifunctional intermediate frequently employed in the synthesis of
PROTACSs (Proteolysis Targeting Chimeras) and heterobifunctional linkers.[1] Due to the
presence of an aliphatic nitrile, an aryl bromide, and a ketone moiety, this compound presents a
unique pharmacological and toxicological profile. This protocol synthesizes "read-across"
toxicology from structural analogs with established chemical hygiene standards to ensure zero-
incident handling.[1]

Compound Profile & Hazard Identification

Chemical Name: 8-(4-Bromophenyl)-8-oxooctanenitrile Functional Classification: Aryl-keto-
nitrile Physical State: Solid (typically off-white to pale yellow powder)[1]

Functional Group Risk Assessment
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To understand the safety requirements, we must deconstruct the molecule into its reactive

components.

Functional Group

Hazard Potential

Mechanism of Action

Aliphatic Nitrile (

)

High

Metabolic activation by
cytochrome P450 can release

free cyanide (

), inhibiting cytochrome ¢
oxidase.[1] Acidic hydrolysis
releases Hydrogen Cyanide
(HCN) gas.

Aryl Bromide (

)

Moderate

Potential skin sensitizer and
irritant.[1][2] Precursor for
organometallic coupling (e.g.,
Suzuki-Miyaura), implying
reactivity with metal catalysts.

[1]

Ketone (

)

Low

Generally stable, but
susceptible to reduction or

nucleophilic attack.[1]

GHS Classification (Inferred)

Based on structural analogs (e.g., 4-(4-bromophenyl)-4-oxobutanenitrile)[1]

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][3]

o Skin/Eye Irritation: Category 2 (Causes serious irritation).[1][2][3][4][5]

o STOT-SE: Category 3 (Respiratory irritation).[1][3][5]

Storage Protocols: Stability & Integrity

Proper storage is critical to prevent hydrolysis of the nitrile group or oxidative degradation.
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Environmental Controls

o Temperature: Store at 2°C to 8°C (Refrigerated). While the solid may be stable at room
temperature, cold storage retards potential slow hydrolysis.

e Atmosphere: Store under Inert Atmosphere (Nitrogen or Argon).[1]

o Reasoning: Prevents moisture ingress which, over time, can hydrolyze the nitrile to an
amide or carboxylic acid.

» Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to the
corrosive potential of eventual HBr evolution if degradation occurs.

Segregation (Incompatibility)[1]

 Strictly Segregate from ACIDS: Contact with strong acids (HCI, H2SOa4) can hydrolyze the
nitrile, potentially releasing toxic fumes or converting the product to the carboxylic acid.

o Segregate from OXIDIZERS: To prevent reaction with the alkyl chain or aromatic ring.

Operational Handling Protocols

Personal Protective Equipment (PPE) Matrix

Zone PPE Requirement Rationale
N95/P100 Mask (Solids) or Prevents inhalation of dust.[1]
Respiratory Half-face Respirator Nitriles can have delayed
(Solutions) systemic toxicity via inhalation.

Standard nitrile gloves offer

o good resistance. Double
Double Nitrile Gloves (0.11 ) ) )
Dermal ) ) gloving allows immediate
mm min.[1] thickness)
removal of the outer layer

upon contamination.

Safety glasses are insufficient
Ocular Chemical Splash Goggles if handling solutions where
splashing is a risk.[1]
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Weighing & Transfer Workflow

Objective: Minimize dust generation and static discharge.

» Engineering Control: All weighing must be performed inside a Chemical Fume Hood or a
Powder Containment Enclosure.[1]

» Static Mitigation: Use an anti-static gun or ionizer bar if the powder appears fluffy or
electrostatic.

e Transfer:
o Use disposable anti-static weighing boats.
o Technique: Do not pour.[3] Use a stainless steel spatula to transfer small amounts.

o Cleaning: Immediately wipe the balance area with a solvent-dampened tissue (Ethanol)
after use.[1] Dispose of the tissue as hazardous solid waste.

Solubilization
o Preferred Solvents: DMSO, DMF, Dichloromethane (DCM).

o Protocol: Add solvent slowly to the solid. Although not highly exothermic, this prevents
aerosolization of the dry powder.

Emergency Response & Waste Disposal
Spill Management (Solid)[1]

o Evacuate: Clear the immediate area of non-essential personnel.
e PPE Up: Don double gloves, goggles, and N95/respirator.
» Contain: Cover the spill with a damp paper towel to prevent dust dispersion.

o Clean: Scoop up the material/towel mixture. Wipe the surface with 1IN NaOH (mild base) to
neutralize any potential acidic residues, followed by water.
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e Disposal: Place in a sealed bag labeled "Toxic Solid Waste."

Fire Fighting Measures

e Hazardous Combustion Products: Carbon oxides, Hydrogen Bromide (HBr), Hydrogen
Cyanide (HCN), Nitrogen oxides.

o Action: Firefighters must wear SCBA (Self-Contained Breathing Apparatus).[1][6] Use COz,
dry chemical, or foam.[3][6] Do not use a high-pressure water jet, which may scatter the toxic
powder.[1]

Waste Disposal[1]

» Stream: Halogenated Organic Waste.[1]

 Critical Note: Do NOT mix with acidic waste streams.[1] Label the waste container clearly:
"Contains Nitriles and Aryl Bromides - DO NOT ACIDIFY."

Visualized Workflows
Safe Handling Decision Matrix

This diagram guides the researcher through the logic of handling the compound based on its
state (Solid vs. Solution).
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Start: Handling 8-(4-Bromophenyl)-8-oxooctanenitrile

Check Physical State

Solid / Powder

Is Fume Hood Available?

Weigh using Anti-Static Protocol

STOP: Do Not Proceed (Double Gloves, N95)

Dissolve in DMSO/DCM

\

Solution / Reaction Mix

:

Check Glove Compatibility
(Nitrile OK for DMSO, PVA for DCM)

Proceed with Synthesis

Disposal: Halogenated Waste
(NO ACIDS)

Click to download full resolution via product page
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Caption: Decision matrix ensuring appropriate engineering controls and PPE selection based
on physical state.

Storage Stability Cycle

This diagram illustrates the degradation pathways to avoid during storage.

8-(4-Bromophenyl)-8-oxooctanenitrile
Intac

L . Degradation Products:
NI telES AmidelAcid + NHJ/HCN

(Intact)

Click to download full resolution via product page

Caption: Mechanistic view of environmental threats (moisture/acid) leading to compound
degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. bocsci.com [bocsci.com]
o 2. fishersci.com [fishersci.com]

e 3. aaronchem.com [aaronchem.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1293238/docs?utm_src=pdf-body-img#application-note-safe-handling-and-storage-of-8-4-bromophenyl-8-oxooctanenitrile
https://www.bocsci.com/8-3-bromophenyl-8-oxooctanenitrile-cas-898766-84-2-item-93403.html
https://www.bocsci.com/8-3-bromophenyl-8-oxooctanenitrile-cas-898766-84-2-item-93403.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-4-Bromophenyl-4-oxobutanenitrile
https://www.bocsci.com/8-3-bromophenyl-8-oxooctanenitrile-cas-898766-84-2-item-93403.html
https://www.cdc.gov/niosh/npg/
https://www.bocsci.com/8-3-bromophenyl-8-oxooctanenitrile-cas-898766-84-2-item-93403.html
https://www.benchchem.com/product/b1293238?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/8-3-bromophenyl-8-oxooctanenitrile-cas-898766-84-2-item-93403.html
https://www.fishersci.com/store/msds?partNumber=AAH64536&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aaronchem.com/sds/17916-60-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. chemicalbook.com [chemicalbook.com]

» To cite this document: BenchChem. [Application Note: Safe Handling and Storage of 8-(4-
Bromophenyl)-8-oxooctanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293238/docs#application-note-safe-handling-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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